Cas no 65311-06-0 (N-Benzylethylenediamine-N,N',N'-triacetic acid)

• Product name: N-Benzylethylenediamine-N,N',N'-triacetic acid
• CAS No: 65311-06-0
• MF: C₁₅H₂₀N₂O₆
• MW: 324.329
• CID: 2675488
• PubChem ID: 560964

N-Benzylethylenediamine-N,N',N'-triacetic acid Chemical and Physical Properties

Names and Identifiers

• [2-[Benzyl(carboxymethyl)amino]ethylimino]diacetic acid
• 2-[benzyl-[2-[bis(carboxymethyl)amino]ethyl]amino]acetic acid
• DTXSID80340032
• N-Benzylethylenediamine-N,N',N'-triacetic acid
• 65311-06-0
• DTXCID00291113
• 3,6-Diazaoctanedioic acid, 3-benzyl-6-carboxymethyl-
• SCHEMBL2284795
• JUQMLGRFOBOBBJ-UHFFFAOYSA-N

• Inchi： InChI=1S/C15H20N2O6/c18-13(19)9-16(8-12-4-2-1-3-5-12)6-7-17(10-14(20)21)11-15(22)23/h1-5H,6-11H2,(H,18,19)(H,20,21)(H,22,23)
• InChI Key： JUQMLGRFOBOBBJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 324.13213636Da
• Monoisotopic Mass: 324.13213636Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• XLogP3: -4